CID 16421985
Description
CID 16421985 is a useful research compound. Its molecular formula is C11H13N5O2 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of CID 16421985, focusing on six unique fields:
Pharmaceutical Development
CID 16421985 is extensively studied for its potential in pharmaceutical development. Researchers are exploring its use as a lead compound in the synthesis of new drugs. Its unique chemical structure allows for modifications that can enhance its efficacy and reduce side effects. Studies have shown promising results in its application for treating various diseases, including cancer and infectious diseases .
Biochemical Research
In biochemical research, CID 16421985 is utilized as a tool to study enzyme interactions and metabolic pathways. Its ability to bind to specific enzymes makes it valuable for understanding enzyme kinetics and mechanisms. This compound is often used in assays to measure enzyme activity and to screen for potential inhibitors or activators .
Agricultural Sciences
CID 16421985 has applications in agricultural sciences, particularly in the development of pesticides and herbicides. Its effectiveness in targeting specific pests and weeds without harming beneficial organisms makes it a candidate for sustainable agriculture. Research is ongoing to optimize its formulation and delivery methods to enhance its efficacy and environmental safety .
Environmental Chemistry
In environmental chemistry, CID 16421985 is studied for its role in pollution control and remediation. Its ability to degrade harmful pollutants and its potential use in bioremediation processes are of significant interest. Researchers are investigating its interactions with various environmental contaminants and its effectiveness in different environmental conditions .
Material Science
CID 16421985 is also explored in material science for its potential in creating new materials with unique properties. Its chemical stability and reactivity make it suitable for developing polymers, coatings, and nanomaterials. These materials have applications in various industries, including electronics, automotive, and construction .
Medical Diagnostics
In the field of medical diagnostics, CID 16421985 is used in the development of diagnostic assays and imaging agents. Its ability to bind to specific biomolecules makes it useful for detecting diseases at an early stage. Research is focused on enhancing its sensitivity and specificity to improve diagnostic accuracy .
properties
IUPAC Name |
2-(furan-2-ylmethyl)-1-(6-methyl-4-oxo-1H-pyrimidin-2-yl)guanidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O2/c1-7-5-9(17)15-11(14-7)16-10(12)13-6-8-3-2-4-18-8/h2-5H,6H2,1H3,(H4,12,13,14,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHJCTYOXAVBKRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N=C(N1)NC(=NCC2=CC=CO2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=O)N=C(N1)NC(=NCC2=CC=CO2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16421985 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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